Cas no 88344-67-6 (Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-)

Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy- structure
88344-67-6 structure
Product Name:Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-
CAS No:88344-67-6
MF:C12H7Cl2NO5S
MW:348.158680200577
CID:636360
PubChem ID:13304932
Update Time:2025-04-19

Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-
    • 2-chloro-3-nitro-4-phenoxybenzenesulfonyl chloride
    • 2-Chloro-3-nitro-4-phenoxybenzene-1-sulfonyl chloride
    • DTXSID70535970
    • SCHEMBL11206306
    • 88344-67-6
    • Inchi: 1S/C12H7Cl2NO5S/c13-11-10(21(14,18)19)7-6-9(12(11)15(16)17)20-8-4-2-1-3-5-8/h1-7H
    • InChI Key: XSKWTEATMXSJBF-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1S(=O)(=O)Cl)OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 346.9421989g/mol
  • Monoisotopic Mass: 346.9421989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 97.6Ų

Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy- Related Literature

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